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Compound of Interest

Compound Name: Stiolto Respimat

CAS No.: 1589477-29-1

Cat. No.: B1257873

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing the

Respimat® Soft Mist™ Inhaler in experimental protocols.

Troubleshooting Guides and FAQs
This section addresses specific issues that may be encountered during the use of the

Respimat® inhaler in a laboratory setting.
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Question Answer

Why can't I press the dose-release button?

There are two likely reasons: 1. The base has

not been turned. The mechanism requires the

clear base to be turned a half-turn (180°) in a

continuous motion until it clicks to prime the

device for actuation. If you have not turned the

base, the button will not depress. 2. The

cartridge is empty. The dose indicator on the

cartridge will display a white arrow on a red

background, and the inhaler will automatically

lock to prevent the use of an empty cartridge.

You will need to insert a new cartridge.

Why won't my Respimat® inhaler spray?

This could be due to a few factors: 1. A cartridge

has not been inserted. Ensure a cartridge is

properly inserted into the inhaler. 2. The inhaler

has not been primed. For a new device, after

inserting the cartridge, you must prime it by

performing the "Turn, Open, Press" (TOP)

sequence towards the ground until a mist is

visible, and then repeat this three more times. 3.

Infrequent Use. If the inhaler has not been used

for more than 7 days, release one puff towards

the ground before use. If it has been more than

21 days, re-prime the device as if it were new.

Why can't I turn the clear base?

This usually occurs for one of two reasons: 1.

The base has already been turned. If the base

has been turned and the device is primed, you

cannot turn it again until the dose has been

released. Proceed with the "Open" and "Press"

steps. 2. The cartridge is empty and locked. If

the dose indicator shows that the cartridge is

empty, the base will be locked. You must

replace the cartridge.

The delivered dose seems inconsistent in my in

vitro setup. What could be the cause?

Several factors can influence dose consistency

in a laboratory setting: 1. Improper technique:
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Ensure the "Turn, Open, Press" (TOP)

sequence is performed correctly for each

actuation. Inconsistent turning of the base or

incomplete pressing of the dose-release button

can affect the metered dose. 2. Environmental

conditions: While the Respimat® is designed to

be independent of patient inspiratory flow,

extreme environmental conditions (high/low

temperature and humidity) not typical for clinical

use could theoretically affect the aerosol

properties. Maintain stable laboratory

conditions. 3. Device misuse: In a research

setting, repeated actuations without sufficient

time between them or handling that differs

significantly from standard patient use might

impact performance. Adhere to a consistent and

realistic usage protocol.

I am observing higher than expected

oropharyngeal deposition in my throat model.

What should I check?

High oropharyngeal deposition can be an

artifact of the experimental setup: 1. Inhaler

positioning: Ensure the inhaler is positioned at

the correct angle and distance relative to the

throat model's inlet. 2. Airflow rate: While the

Respimat®'s aerosol generation is independent

of inspiratory flow, the airflow rate through your

apparatus will still influence particle deposition.

Ensure the flow rate is appropriate for the model

being used (e.g., simulating moderate vs.

severe COPD breathing patterns).[1] 3.

Coordination: A significant delay between

actuation and the start of airflow in the model

can lead to larger droplets settling out of the

aerosol before "inhalation," increasing

deposition in the throat model.

Quantitative Data on Respimat® Performance
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The following tables summarize key performance metrics of the Respimat® inhaler from

various in vitro studies. These values can serve as a baseline for experimental results.

Table 1: Modeled Dose to the Lung (mDTL) and Mass Median Aerodynamic Diameter (MMAD)

Inhaler Breathing Pattern

Modeled Dose to
the Lung (mDTL)
(% of Nominal
Dose ± SD)

Mass Median
Aerodynamic
Diameter (MMAD)
(μm)

Respimat® Moderate COPD 59% (± 5%) 3.7

Respimat® Very Severe COPD 67% (± 5%) 3.7

Breezhaler® Moderate COPD 43% (± 2%) 2.5 (Glycopyrronium)

Breezhaler® Very Severe COPD 51% (± 2%) 2.5 (Glycopyrronium)

Genuair® Moderate COPD 32% (± 2%) 2.4 (Aclidinium)

Genuair® Very Severe COPD 42% (± 1%) 2.4 (Aclidinium)

Data sourced from

Ciciliani et al., 2017.

[1]

Table 2: Fine Particle Dose to the Lung (FPDTL) in Pediatric Models
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Age Group
Fine Particle Dose to the Lung (% of Label
Claim ± SD)

0 - <2 years 5.1% (± 1.1%)

2 - <3 years 15.6% (± 1.4%)

3 - <4 years 17.9% (± 1.5%)

4 - <5 years 37.1% (± 1.8%)

Data represents the percentage of a 2.5 μg

tiotropium actuation delivered as particles <5

μm past an age-specific throat model. Sourced

from Zielen et al., 2015.[2]

Table 3: Comparative Performance Characteristics

Characteristic
Respimat® Soft Mist™
Inhaler

Pressurized Metered-Dose
Inhalers (pMDIs)

Mean Aerosol Velocity (at 10

cm)
0.8 m/s 2.0 - 8.4 m/s

Mean Spray Duration 1.5 s 0.15 - 0.36 s

Fine Particle Fraction (<5.8

μm)
~62% of delivered dose

Varies, but generally lower

than Respimat®

Data sourced from Hochrainer

et al., as cited in Kew et al.,

2013.[3]

Experimental Protocols
Below are detailed methodologies for key in vitro experiments to characterize the performance

of the Respimat® inhaler.
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Methodology 1: Aerodynamic Particle Size Distribution
(APSD) by Andersen Cascade Impactor (ACI)
This protocol describes the determination of the APSD of an aerosol from a Respimat® inhaler

using an 8-stage ACI.

1. Materials and Equipment:

8-Stage Andersen Cascade Impactor (ACI)

USP Induction Port (Throat)

Vacuum pump with a calibrated flow controller

Collection plates for each ACI stage

Solvent for drug recovery (e.g., Methanol-buffer solution)

HPLC system with a validated method for the active pharmaceutical ingredient (API)

Respimat® inhaler and cartridges

2. Impactor Preparation:

Ensure all stages of the ACI are clean and dry.

To minimize particle bounce, apply a thin, uniform coating of a suitable material (e.g.,

glycerol or silicone oil) to each collection plate.

Assemble the ACI stack in the correct order (Stage 0 to Filter) and ensure all seals are tight

to prevent leaks.

Attach the USP Induction Port to the top of the impactor.

3. Test Procedure:

Connect the ACI to the vacuum pump and calibrate the airflow to a constant rate, typically

28.3 L/min for many inhaler testing protocols.
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Prepare the Respimat® inhaler for use according to the manufacturer's instructions

(cartridge insertion and priming).

Insert the mouthpiece of the Respimat® into a suitable mouthpiece adapter to ensure a tight

seal with the USP Induction Port.

Actuate the vacuum pump to start the airflow through the ACI.

Fire a single dose (two actuations) of the Respimat® into the induction port. The duration of

the airflow should be sufficient to capture the entire aerosol plume (e.g., 6 seconds).

Turn off the vacuum pump.

4. Sample Recovery and Analysis:

Carefully disassemble the ACI.

Rinse the drug deposited on the mouthpiece adapter, induction port, each individual stage,

and the final filter into separate volumetric flasks using the validated recovery solvent.

Analyze the concentration of the API in each sample using a validated HPLC method.

5. Data Analysis:

Calculate the mass of API deposited on each stage.

Determine the cumulative mass undersize for each stage cutoff diameter.

Calculate key parameters such as Mass Median Aerodynamic Diameter (MMAD) and

Geometric Standard Deviation (GSD).

Calculate the Fine Particle Dose (FPD) - the total mass of particles with an aerodynamic

diameter less than 5 μm - and the Fine Particle Fraction (FPF) - the FPD as a percentage of

the total delivered dose.

Methodology 2: Droplet Size Distribution by Laser
Diffraction
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This protocol outlines the measurement of the droplet size distribution of the Respimat®

aerosol using a laser diffraction instrument (e.g., Malvern Spraytec).

1. Materials and Equipment:

Laser diffraction instrument (e.g., Malvern Spraytec) equipped with an inhalation cell.

Vacuum source to draw the aerosol through the measurement zone.

Climate-controlled chamber to provide humidified air (optional but recommended to minimize

evaporation).

Respimat® inhaler and cartridges.

2. Instrument Setup:

Position the inhalation cell within the laser diffraction instrument's measurement zone.

Connect the inhalation cell to the vacuum source. Set the desired flow rate (e.g., 30 L/min).

If using humidified air, connect the output of the climate-controlled chamber to the air inlets

of the inhalation cell. A relative humidity of >90% is often used to simulate respiratory tract

conditions and minimize droplet evaporation.[4]

Perform a background measurement with the airflow on to account for any particles in the air

stream.

3. Test Procedure:

Prime the Respimat® inhaler as per the instructions.

Position the inhaler at a fixed, reproducible distance and angle from the laser beam within

the inhalation cell.

Start the data acquisition on the laser diffraction software. The acquisition should be set to a

high frequency (e.g., 100 Hz) to capture the dynamics of the spray event.

Actuate the Respimat® inhaler, firing the aerosol plume through the laser beam.
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Continue data acquisition for a sufficient duration (e.g., 6 seconds) to capture the entire

event.

4. Data Analysis:

The instrument's software will calculate the droplet size distribution based on the light

scattering pattern using Mie theory.

Key parameters to report include the volume median diameter (Dv50), as well as Dv10 and

Dv90, which represent the diameters below which 10% and 90% of the volume of droplets

exist, respectively.

Analyze the time-resolved data to understand the evolution of the droplet size throughout the

spray duration.

Visualizations
Respimat® Inhaler Mechanism of Action
The following diagram illustrates the internal mechanical and logical workflow of the Respimat®

inhaler from user action to soft mist generation.
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Internal Mechanism

Outcome

1. Turn Clear Base 180°

Spring is Compressed
& Energy is Stored

3. Press Dose-Release Button

Spring Releases Energy

Capillary Tube Moves into Cartridge

2. Metered Dose (15µL)
is Drawn into Micro-pump

Capillary Tube acts as Piston

Solution Forced through
Uniblock Nozzle System

Two Fine Jets Converge

4. Soft Mist™ is Generated
(1.5s duration, 0.8 m/s velocity)

Click to download full resolution via product page

Respimat® Inhaler Mechanical Workflow

Troubleshooting Logic Flowchart
This diagram provides a logical workflow for troubleshooting common issues encountered

during the use of the Respimat® inhaler.
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Start: Inhaler Issue

Does the inhaler spray?

Did you turn the clear base
until it clicked?

No

Issue: Inconsistent Dose

Check experimental setup:
- Inhaler positioning

- Airflow rate
- Actuation coordination

Yes, but inconsistent

Is the dose indicator
in the red zone?

No

Is this a new inhaler
or has it been >21 days?

Yes

Action: Turn base 180°
until it clicks.

No

Solution: Replace cartridge.

Yes

Action: Prime the inhaler.
(TOP towards ground x4)

Yes

Solution: Inhaler should
function correctly.

No

Click to download full resolution via product page

Respimat® Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b1257873?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC5457178/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5457178/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4739345/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4739345/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3064421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3064421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3064421/
https://patents.google.com/patent/WO2005064312A1/en
https://patents.google.com/patent/WO2005064312A1/en
https://www.benchchem.com/product/b1257873/docs#technical-support-center-respimat-inhaler-for-research-protocols
https://www.benchchem.com/product/b1257873/docs#technical-support-center-respimat-inhaler-for-research-protocols
https://www.benchchem.com/product/b1257873/docs#technical-support-center-respimat-inhaler-for-research-protocols
https://www.benchchem.com/product/b1257873/docs#technical-support-center-respimat-inhaler-for-research-protocols
https://www.benchchem.com/product/b1257873?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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